Cas no 823188-85-8 ((5-chloro-2-methoxyphenyl)methyl(methyl)amine)

• Product Name: (5-chloro-2-methoxyphenyl)methyl(methyl)amine
• CAS No: 823188-85-8
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 987671
• PubChem ID: 4723324
• Update Time: 2025-05-25

(5-chloro-2-methoxyphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-methoxyphenyl)-N-methylmethanamine
• (5-chloro-2-methoxyphenyl)-N-methylmethanamine
• N-(5-CHLORO-2-METHOXYBENZYL)-N-METHYLAMINE
• (5-chloro-2-methoxybenzyl)methylamine(SALTDATA: HCl)
• (5-chloro-2-methoxyphenyl)methyl(methyl)amine
• SCHEMBL3127744
• EN300-14760
• AN-465/43384214
• [(5-chloro-2-methoxyphenyl)methyl](methyl)amine
• FT-0718696
• (5-CHLORO-2-METHOXYBENZYL)METHYLAMINE
• CCG-356533
• Z104346732
• 5-chloro-2-methoxy-N-methylbenzylamine
• ASUJZJIMEXXDQT-UHFFFAOYSA-N
• AKOS000118266
• 823188-85-8
• DA-02598
• STK283573

• MDL： MFCD07345534
• Inchi： 1S/C9H12ClNO/c1-11-6-7-5-8(10)3-4-9(7)12-2/h3-5,11H,6H2,1-2H3
• InChI Key： ASUJZJIMEXXDQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CNC)OC

Computed Properties

• Exact Mass: 185.06100
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 244.2°C at 760 mmHg
• Flash Point: 101.5°C
• Refractive Index: 1.522
• PSA: 21.26000
• LogP: 2.45890

Additional information on (5-chloro-2-methoxyphenyl)methyl(methyl)amine

Comprehensive Analysis of (5-chloro-2-methoxyphenyl)methyl(methyl)amine (CAS No. 823188-85-8)

The compound (5-chloro-2-methoxyphenyl)methyl(methyl)amine (CAS No. 823188-85-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chloro substituent, a methoxy group, and a methylamine moiety, which contribute to its distinct physicochemical properties. Researchers and industry professionals often explore this compound for its potential applications in pharmaceutical intermediates, material science, and chemical synthesis. The growing interest in tailored aromatic amines has positioned this molecule as a subject of advanced studies.

In recent years, the demand for high-purity specialty chemicals like (5-chloro-2-methoxyphenyl)methyl(methyl)amine has surged, driven by advancements in drug discovery and fine chemical manufacturing. The compound’s CAS No. 823188-85-8 serves as a critical identifier in global databases, ensuring accurate referencing in patents and research papers. Its methoxyphenyl backbone is particularly noteworthy, as similar structures are frequently investigated for their bioactive potential and molecular interactions in therapeutic contexts.

From a synthetic perspective, (5-chloro-2-methoxyphenyl)methyl(methyl)amine exemplifies the convergence of organic chemistry and process optimization. Laboratories focusing on structure-activity relationship (SAR) studies often utilize this compound to explore modifications that enhance binding affinity or selectivity. Additionally, its chloro-methoxy substitution pattern aligns with trends in fragment-based drug design, a hot topic in modern medicinal chemistry.

The compound’s relevance extends to analytical chemistry, where its well-defined spectral properties (e.g., NMR and mass spectrometry signatures) make it a valuable reference standard. As industries prioritize green chemistry and sustainable synthesis, researchers are also evaluating eco-friendly routes to produce 823188-85-8 with minimal waste. This aligns with broader discussions about carbon footprint reduction in chemical manufacturing.

Beyond academia, (5-chloro-2-methoxyphenyl)methyl(methyl)amine attracts attention in intellectual property circles. Patent filings referencing CAS 823188-85-8 often highlight its utility in proprietary formulations or as a building block for complex molecules. Companies investing in R&D innovation monitor such developments closely, as small-molecule intermediates like this can unlock new therapeutic categories or industrial applications.

In summary, (5-chloro-2-methoxyphenyl)methyl(methyl)amine (CAS No. 823188-85-8) represents a versatile chemical entity with multifaceted significance. Its integration into cutting-edge research and commercial pipelines underscores the importance of understanding its properties, synthesis, and potential. As scientific inquiry evolves, this compound will likely remain a focal point for innovations in organic synthesis and applied chemistry.